Cas no 37682-29-4 (2-Nitrophenyl octyl ether)

2-Nitrophenyl octyl ether Properties

Names and Identifiers

• 1-Nitro-2-(octyloxy)benzene
• 2-Nitrophenyl n-Octyl Ether [Matrix for FABMS and liquid SIMS]
• 1-Nitro-2-(n-octyloxy)benzene
• 2-Nitrophenyl octyl ether
• o-Nitrophenyl Octyl Ether (NPOE)
• 1-Nitro-2-octyloxybenzene
• 1-NITRO-2-OCTYLOXYBENZOL
• 2-NITROPHENYL N-OCTYL ETHER
• o-nitrophenyl n-octyl ether
• o-nitrophenyl octyl ether
• Octyl o-nitrophenyl ether
• 2-(Octyloxy)nitrobenzene
• Benzene, 1-nitro-2-(octyloxy)-
• 2-(n-Octyloxy)nitrobenzene
• NPOE
• 1-nitro-2-octoxybenzene
• 2-(Octyloxy)nitrobenzenr
• 1-(2-nitrophenoxy)octane
• 1-nitro-2-octoxy-benzenr
• Benzene, nitro(octyloxy)-
• Jsp006647
• 1-Nitro-2
• 1-Nitro-2-(octyloxy)benzene #
• CXVOIIMJZFREMM-UHFFFAOYSA-N
• STL554631
• SBB009146
• B
• 2-Nitrophenyl octyl ether, 99%
• MS-20083
• 37682-29-4
• o-NPOE
• 2-nitrophenyl n-octyl ether [matrix for fabms and liquid sims]
• NS00030262
• 2-Nitrophenyl octyl ether, Selectophore(TM), >=99.0%
• S0380
• 2-Nitrophenyl n-Octyl Ether
• AKOS005255104
• UNII-4NSH6FFF2H
• SCHEMBL50769
• 4NSH6FFF2H
• GEO-02035
• MFCD00014693
• FT-0613207
• Q7031552
• EINECS 253-623-7
• DTXSID3068047
• D92251
• W-106520
• BBL100837
• +Expand

• MDL： MFCD00014693
• InChIKey： CXVOIIMJZFREMM-UHFFFAOYSA-N
• Inchi： 1S/C14H21NO3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3
• SMILES： O(C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2529905

Computed Properties

• Exact Mass: 251.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 251.152144
• Heavy Atom Count: 18
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55

Experimental Properties

• LogP: 4.85730
• PSA: 55.05000
• Refractive Index: n20/D 1.508(lit.)
• Boiling Point: 197-198 °C/11 mmHg(lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
• Density: 1.04 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether